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Introduction

Delta-dodecalactone (d-dodecalactone) is a naturally occurring and synthetically produced
lactone that plays a significant role in the flavor and fragrance industries.[1][2] Its characteristic
creamy, fatty, and fruity aroma, reminiscent of peach, apricot, and coconut, makes it a valuable
ingredient in a wide range of consumer products.[1][2] Beyond its sensory attributes, the
unique chemical structure of d-dodecalactone, a twelve-carbon aliphatic d-lactone, presents
interesting opportunities for research and development in various scientific fields, including
potential applications in drug development. This technical guide provides a comprehensive
overview of the chemical profile, properties, synthesis, and analysis of 6-dodecalactone, with a
focus on providing actionable insights for researchers and scientists.

Chemical and Physical Properties

Delta-dodecalactone, systematically named 6-heptyloxan-2-one, is a colorless to pale yellow
viscous liquid at room temperature.[3] Its fundamental properties are summarized in the table
below.
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Property Value Source

Molecular Formula C12H2202 [3]

Molecular Weight 198.30 g/mol [3]

IUPAC Name 6-heptyloxan-2-one [3]

CAS Number 713-95-1 [3]

FEMA Number 2401 [11[3]

Appearance Colorless to pale yellow liquid [1]

Odor Profile Creamy, buttery, fruity (peach, e
apricot), coconut

Melting Point -12 °C

Boiling Point 140-141 °C at 1 mmHg

Density 0.942 g/mL at 25 °C

Refractive Index

1.460 at 20 °C

Solubility

Insoluble in water; soluble in

alcohol and oils

Stereochemistry

Delta-dodecalactone possesses a single stereocenter at the C6 position of the
tetrahydropyran-2-one ring, meaning it can exist as two enantiomers: (R)-d-dodecalactone and
(S)-0-dodecalactone. The stereochemistry of lactones is known to significantly influence their
sensory properties and biological activities. While many commercial applications utilize the
racemic mixture, the individual enantiomers can exhibit distinct characteristics. For instance, in
the closely related d-decalactone, the (R)-enantiomer is known for its creamy, coconut-like
aroma, while the (S)-enantiomer has a more fruity, peach-like scent. Similar differences can be
anticipated for the enantiomers of d-dodecalactone, making their stereoselective synthesis and
separation a key area of interest for creating more nuanced flavor and fragrance profiles, as
well as for investigating their specific pharmacological effects.
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Synthesis of Delta-Dodecalactone

The industrial synthesis of d-dodecalactone predominantly relies on the Baeyer-Villiger
oxidation of 2-heptylcyclopentanone.[1] This method is efficient and scalable. Additionally,
biotechnological routes are emerging as a more sustainable alternative.

Chemical Synthesis: Baeyer-Villiger Oxidation

The Baeyer-Villiger oxidation is a classic organic reaction that converts a ketone to an ester or
a lactone using a peroxyacid or hydrogen peroxide as the oxidant. In the case of o-
dodecalactone synthesis, 2-heptylcyclopentanone is the ketone precursor.

Experimental Protocol: Synthesis of d-Dodecalactone via Baeyer-Villiger Oxidation

This protocol is an illustrative example based on established methodologies. Researchers
should adapt and optimize the conditions based on their specific laboratory setup and safety
protocols.

Materials:

e 2-heptylcyclopentanone

e 30% Hydrogen peroxide (H202)

o Phosphotungstic acid or a similar catalyst

e Sodium bicarbonate (NaHCO3) solution (5%)
o Ethyl acetate

¢ Anhydrous sodium sulfate (Naz2S0a)

e Three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and
thermometer

Procedure:
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Reaction Setup: In a three-necked flask, charge 2-heptylcyclopentanone and the catalyst
(e.g., phosphotungstic acid, 1-10% by mass of the ketone).[4]

Oxidation: Begin stirring and slowly add 30% hydrogen peroxide dropwise via the dropping
funnel, maintaining the reaction temperature between 25-70°C.[4] The molar ratio of H202 to
2-heptylcyclopentanone is typically between 1:1 and 2.5:1.[4]

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) or gas chromatography (GC) until the starting material is consumed (typically 5-24
hours).[4]

Work-up: After the reaction is complete, cool the mixture to room temperature. Filter the
mixture to remove the catalyst.[4]

Extraction and Neutralization: Transfer the filtrate to a separatory funnel. Wash the organic
layer sequentially with a 5% sodium bicarbonate solution and water until the aqueous layer is
neutral.[4]

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the
solvent under reduced pressure using a rotary evaporator.[4]

Final Purification: The crude d-dodecalactone can be further purified by vacuum distillation to
yield the final product.

Diagram: Baeyer-Villiger Oxidation of 2-Heptylcyclopentanone

Baeyer-Villiger
Oxidation

2-Heptylcyclopentanone \)

0-Dodecalactone

H20:2 / Catalyst

Click to download full resolution via product page
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Caption: Baeyer-Villiger oxidation of 2-heptylcyclopentanone to d-dodecalactone.

Biotechnological Synthesis

Modern approaches to d-dodecalactone production focus on sustainable methods, such as
microbial fermentation.[1] Certain yeast strains can convert fatty acid precursors, like ricinoleic
acid, into d-dodecalactone through B-oxidation pathways. This "green chemistry" approach
offers the potential for producing enantiomerically pure lactones, which is a significant
advantage for specialized applications.

Spectroscopic Profile

The structural elucidation and purity assessment of d-dodecalactone are primarily achieved
through spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR (Proton NMR): The *H NMR spectrum of d-dodecalactone provides characteristic
signals for the protons in its structure. The proton on the carbon bearing the heptyl group and
adjacent to the ester oxygen (C6-H) is expected to appear as a multiplet in the downfield region
(around 4.2 ppm) due to deshielding. The protons on the carbon adjacent to the carbonyl group
(C2-H2) will also be deshielded and appear as a multiplet. The remaining methylene and methyl
protons of the heptyl chain and the lactone ring will resonate in the upfield region.

13C NMR (Carbon NMR): The 3C NMR spectrum will show a characteristic signal for the
carbonyl carbon (C1) in the highly downfield region (around 170 ppm). The carbon attached to
the ester oxygen and the heptyl group (C6) will also be significantly deshielded. The remaining
carbons of the aliphatic chain and the lactone ring will appear in the upfield region.

Note: For detailed, experimentally obtained NMR spectra, researchers are encouraged to
consult spectral databases such as the Human Metabolome Database (HMDB) or acquire data
on their own samples.

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of d-dodecalactone will typically show a
molecular ion peak (M*) at m/z 198. The fragmentation pattern is characteristic of lactones and
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long-chain aliphatic compounds.
Expected Fragmentation Pattern:

A prominent fragment is often observed at m/z 99, which corresponds to the cleavage of the
heptyl side chain.[3] Other significant fragments can arise from the loss of small neutral
molecules like water (H20) or carbon monoxide (CO) from the molecular ion or subsequent
fragments. The fragmentation pattern can be complex due to rearrangements within the lactone

ring.
m/z Putative Fragment
198 [M]* (Molecular lon)
99 [M - C7H1s]*
71 Further fragmentation
55 Further fragmentation
41 Further fragmentation

Note: The relative intensities of these fragments can vary depending on the ionization energy
and the specific mass spectrometer used.

Applications
Flavor and Fragrance Industry

The primary application of d-dodecalactone is as a flavor and fragrance ingredient.[1][2] Its
creamy, buttery, and fruity notes are utilized in a variety of products, including:

Dairy Products: To enhance butter, cream, and cheese flavors.

Fruits: To impart peach, pear, and plum-like notes.

Baked Goods: To add a rich, creamy character.

Beverages: In fruit juices and dairy-based drinks.
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» Perfumery: To add warmth, roundness, and a lactonic character to fragrances, particularly in
gourmand and fruity compositions.[1]

Potential in Drug Development

While not a drug itself, the lactone scaffold is present in many biologically active natural
products and pharmaceuticals. The study of d-dodecalactone and its derivatives could offer
insights into:

e Drug Delivery: The lipophilic nature of d-dodecalactone could be explored for designing
prodrugs or drug delivery systems for hydrophobic active pharmaceutical ingredients (APISs).

 Biological Activity Screening: The enantiomers of d-dodecalactone could be screened for
various biological activities, such as antimicrobial or anticancer effects, as has been
observed for other lactones.

o Structure-Activity Relationship (SAR) Studies: As a relatively simple lactone, d-
dodecalactone can serve as a starting point for the synthesis of more complex molecules to
probe SARs for a particular biological target.

Analytical Methods: Chiral Separation

For applications in drug development and for a deeper understanding of its sensory properties,
the separation of the (R) and (S) enantiomers of d-dodecalactone is crucial. High-Performance
Liquid Chromatography (HPLC) with a chiral stationary phase (CSP) is the most common and
effective method for this purpose.

Experimental Protocol: Chiral HPLC Separation of 8-Dodecalactone Enantiomers

This is a general protocol and should be optimized for the specific instrumentation and columns
available.

Instrumentation:
» High-Performance Liquid Chromatograph (HPLC) system with a UV detector.

o Chiral Stationary Phase (CSP) column (e.g., polysaccharide-based columns like Chiralcel®
or Chiralpak®).
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Mobile Phase:

e A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.qg.,
isopropanol or ethanol). The exact ratio needs to be optimized to achieve baseline
separation.

Procedure:

o Sample Preparation: Dissolve a small amount of racemic d-dodecalactone in the mobile
phase to a suitable concentration (e.g., 1 mg/mL).

o Column Equilibration: Equilibrate the chiral column with the mobile phase at a constant flow
rate until a stable baseline is achieved.

« Injection: Inject a small volume of the sample (e.g., 10 pL) onto the column.

» Detection: Monitor the elution of the enantiomers using a UV detector at a suitable
wavelength (as lactones have weak UV absorbance, a low wavelength like 210 nm may be
necessary, or a refractive index detector could be used).

o Optimization: Adjust the mobile phase composition and flow rate to optimize the resolution
and retention times of the two enantiomers.

Diagram: Chiral HPLC Separation Workflow

B—DoFii?ef:zrlggton e HPLC System Chiral Stationary Detector Chromatogram
Sample (Pump, Injector) Phase Column (UV or RI) (Separated Peaks)

Click to download full resolution via product page
Caption: Workflow for the chiral separation of d-dodecalactone enantiomers by HPLC.

Safety and Regulation

Delta-dodecalactone is generally recognized as safe (GRAS) for its intended use as a
flavoring agent by the Flavor and Extract Manufacturers Association (FEMA) and is listed under
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FEMA number 2401.[1] It is also approved for use in cosmetic products in the European Union.
As with any chemical, appropriate safety precautions, such as wearing personal protective
equipment, should be taken when handling d-dodecalactone in a laboratory setting.

Conclusion

Delta-dodecalactone is a multifaceted molecule with significant importance in the flavor and
fragrance industry and growing potential for scientific research. Its well-defined chemical and
physical properties, established synthesis routes, and diverse applications make it a subject of
continued interest. For researchers and drug development professionals, the stereochemistry
of d-dodecalactone presents a particularly compelling area for exploration, with the potential for
discovering novel biological activities and developing new applications. The methodologies for
synthesis, purification, and analysis outlined in this guide provide a solid foundation for further
investigation into the intriguing properties of this versatile lactone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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